Cas no 1934422-04-4 (ethyl 3-amino-4-bromothiophene-2-carboxylate)

• Product Name: ethyl 3-amino-4-bromothiophene-2-carboxylate
• CAS No: 1934422-04-4
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• MDL: MFCD30011839
• CID: 5172646
• PubChem ID: 130652757
• Update Time: 2025-05-25

ethyl 3-amino-4-bromothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-amino-4-bromo-, ethyl ester
• ethyl 3-amino-4-bromothiophene-2-carboxylate

• MDL： MFCD30011839
• Inchi： 1S/C7H8BrNO2S/c1-2-11-7(10)6-5(9)4(8)3-12-6/h3H,2,9H2,1H3
• InChI Key： XJDWEBHQADHWSS-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC=C(Br)C=1N

Additional information on ethyl 3-amino-4-bromothiophene-2-carboxylate

Ethyl 3-Amino-4-Bromothiophene-2-Carboxylate: A Comprehensive Overview

Ethyl 3-amino-4-bromothiophene-2-carboxylate, with the CAS number 1934422-04-4, is a significant compound in the field of organic chemistry, particularly within the realm of thiophene derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a thiophene ring, which is a five-membered aromatic heterocycle containing one sulfur atom. Attached to this ring are functional groups: an amino group (-NH₂) at position 3, a bromine atom at position 4, and an ethyl ester group (-COOEt) at position 2. These substituents contribute to the compound's reactivity, stability, and versatility in chemical reactions.

The thiophene moiety is a key structural element in this compound, known for its aromaticity and electron-withdrawing properties. The presence of the amino group introduces nucleophilic character to the molecule, while the bromine atom adds electrophilic potential. The ethyl ester group enhances solubility in organic solvents and facilitates further chemical modifications. This combination of functional groups makes ethyl 3-amino-4-bromothiophene-2-carboxylate a valuable intermediate in organic synthesis.

Recent studies have highlighted the role of thiophene derivatives like ethyl 3-amino-4-bromothiophene-2-carboxylate in materials science. For instance, researchers have explored their use in the development of advanced materials such as conductive polymers and semiconductors. The compound's ability to undergo various substitution reactions makes it a promising candidate for synthesizing novel materials with tailored electronic properties. Additionally, its application in drug discovery has been investigated, particularly in the design of bioactive molecules targeting specific biological pathways.

In terms of synthesis, ethyl 3-amino-4-bromothiophene-2-carboxylate can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods leverage the reactivity of the thiophene ring and its substituents to achieve desired transformations. For example, the bromine atom can act as a leaving group in substitution reactions, enabling the introduction of other functional groups or heteroatoms into the molecule.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of ethyl 3-amino-4-bromothiophene-2-carboxylate. Density functional theory (DFT) calculations have revealed that the amino group significantly influences the molecule's electron distribution, enhancing its nucleophilic character. This understanding has been instrumental in designing more efficient synthetic routes and predicting reaction outcomes.

Another area where this compound has shown promise is in sensor technology. Its ability to interact with metal ions and respond to environmental changes makes it a potential candidate for developing chemical sensors and biosensors. Researchers have explored its use in detecting heavy metal ions such as lead (Pb²⁺) and mercury (Hg²⁺), which are hazardous to human health and the environment.

In conclusion, ethyl 3-amino-4-bromothiophene-2-carboxylate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool in organic synthesis, materials science, drug discovery, and sensor technology. As research continues to uncover new possibilities for this compound, its role in advancing scientific innovation is expected to grow significantly.